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Compound of Interest

Compound Name:
ethyl-N-(4-

chlorophenyl)formimidate

Cat. No.: B8538543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethyl-N-(4-chlorophenyl)formimidate is a chemical for which a specific CAS

number is not readily available in common chemical databases. This suggests that it is not a

widely studied or commercially available compound. The following technical guide has been

compiled based on the known chemistry, synthesis, and biological activities of closely related

N-aryl formimidates and formamidines. The experimental protocols and data presented are

based on analogous compounds and should be adapted and verified experimentally.

Chemical Identity and Properties
Ethyl-N-(4-chlorophenyl)formimidate is an organic compound belonging to the class of

formimidates. It is the ethyl ester of N-(4-chlorophenyl)formimidic acid.

Structure:

Table 1: Physicochemical Properties of Ethyl-N-(4-chlorophenyl)formimidate (Estimated)
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Property Value Source

Molecular Formula C₉H₁₀ClNO Calculated

Molecular Weight 183.63 g/mol Calculated

Appearance
Expected to be a liquid or low-

melting solid
Analogy

Boiling Point Not determined -

Solubility
Expected to be soluble in

organic solvents
Analogy

Synthesis of Ethyl-N-(4-chlorophenyl)formimidate
The most common and direct method for the synthesis of ethyl N-arylformimidates is the

reaction of an aniline with triethyl orthoformate, often with acid catalysis.[1]

Proposed Synthetic Pathway:

The synthesis of ethyl-N-(4-chlorophenyl)formimidate can be achieved by the reaction of 4-

chloroaniline with triethyl orthoformate. This reaction typically proceeds with the elimination of

two equivalents of ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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